Cas no 2172086-72-3 (4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol)
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol
- EN300-1624567
- 2172086-72-3
-
- Inchi: 1S/C9H15N3O/c1-6-8(5-12(2)11-6)7-3-10-4-9(7)13/h5,7,9-10,13H,3-4H2,1-2H3
- InChI Key: XDOSCQZXSGQMJD-UHFFFAOYSA-N
- SMILES: OC1CNCC1C1=CN(C)N=C1C
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 50.1Ų
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624567-0.05g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-0.1g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-0.25g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-0.5g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-1.0g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-2.5g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-5.0g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-10.0g |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1624567-50mg |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1624567-100mg |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol |
2172086-72-3 | 100mg |
$804.0 | 2023-09-22 |
4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol
Comprehensive Overview of 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol (CAS No. 2172086-72-3)
The compound 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol (CAS No. 2172086-72-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrrolidine ring with a 1,3-dimethyl-1H-pyrazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate various biological targets.
In recent years, the demand for heterocyclic compounds like 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol has surged due to their relevance in developing kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where scientists seek novel small-molecule therapeutics with improved selectivity and reduced off-target effects. The compound's pyrrolidin-3-ol segment also contributes to its water solubility, a critical factor in drug formulation.
Synthetic routes to CAS No. 2172086-72-3 often involve multicomponent reactions or catalytic cyclization strategies, reflecting advancements in green chemistry methodologies. Industry professionals frequently search for "synthesis of 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol" or "CAS 2172086-72-3 suppliers," highlighting its commercial importance. Analytical characterization typically employs NMR spectroscopy and HPLC-MS, ensuring high purity for research applications.
Beyond pharmaceuticals, this compound shows promise in agrochemical innovation, particularly in designing next-generation plant growth regulators. Its structural features may interact with phytohormone pathways, addressing global challenges in sustainable agriculture. Discussions in scientific forums often explore "4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol biological activity" or its potential as a lead compound for crop protection.
From a computational chemistry perspective, 2172086-72-3 serves as an excellent case study for molecular docking simulations. Its balanced lipophilicity (LogP) and hydrogen-bonding capacity make it suitable for QSAR modeling, a technique increasingly integrated with AI-driven drug design. These applications resonate with the growing interest in "machine learning for compound optimization" across academic and industrial R&D sectors.
Quality control protocols for 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol emphasize ICH guidelines, particularly for impurity profiling. Analytical chemists prioritize methods like chiral HPLC when assessing stereochemical purity, as the pyrrolidin-3-ol center introduces potential stereoisomerism. Such considerations are crucial for regulatory compliance in API manufacturing.
Emerging literature suggests derivatives of this compound may influence neurotransmitter systems, sparking investigations into CNS-targeted therapies. This aligns with trending searches for "blood-brain barrier permeable compounds" in neuroscience research. The 1,3-dimethylpyrazole component particularly interests medicinal chemists exploring allosteric modulation strategies.
In material science, the π-conjugated system of 2172086-72-3 enables potential applications in organic electronics. Researchers examine its charge transport properties for developing molecular semiconductors, coinciding with industry demands for flexible electronic materials. Patent analyses reveal growing IP activity around similar N-heterocyclic architectures.
Environmental fate studies indicate that 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol undergoes biodegradation via microbial metabolism, addressing eco-toxicological concerns. This data supports its inclusion in green chemistry metrics assessments, a hot topic in "benign by design" pharmaceutical development.
The compound's structure-activity relationships (SAR) continue to be refined through collaborative studies between medicinal chemists and computational biologists. Such interdisciplinary approaches dominate contemporary discussions about "rational drug design" and "fragment-based discovery," positioning CAS 2172086-72-3 as a valuable tool in modern chemical biology research.
2172086-72-3 (4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)